Unii-98IW5hav1N
Unii-98IW5hav1N
Brand Name:
Vulcanchem
CAS No.:
141575-50-0
VCID:
VC0117435
InChI:
InChI=1S/C13H21N3S2/c1-2-3-8-17-13-12(14-18-15-13)11-9-16-6-4-10(11)5-7-16/h10-11H,2-9H2,1H3/t11-/m1/s1
SMILES:
CCCCSC1=NSN=C1C2CN3CCC2CC3
Molecular Formula:
C13H21N3S2
Molecular Weight:
283.5 g/mol
Unii-98IW5hav1N
CAS No.: 141575-50-0
Main Products
VCID: VC0117435
Molecular Formula: C13H21N3S2
Molecular Weight: 283.5 g/mol
| CAS No. | 141575-50-0 |
|---|---|
| Product Name | Unii-98IW5hav1N |
| Molecular Formula | C13H21N3S2 |
| Molecular Weight | 283.5 g/mol |
| IUPAC Name | 3-[(3S)-1-azabicyclo[2.2.2]octan-3-yl]-4-butylsulfanyl-1,2,5-thiadiazole |
| Standard InChI | InChI=1S/C13H21N3S2/c1-2-3-8-17-13-12(14-18-15-13)11-9-16-6-4-10(11)5-7-16/h10-11H,2-9H2,1H3/t11-/m1/s1 |
| Standard InChIKey | WZZPXVURFDJHGI-LLVKDONJSA-N |
| Isomeric SMILES | CCCCSC1=NSN=C1[C@@H]2CN3CCC2CC3 |
| SMILES | CCCCSC1=NSN=C1C2CN3CCC2CC3 |
| Canonical SMILES | CCCCSC1=NSN=C1C2CN3CCC2CC3 |
| Synonyms | (3-(3-1-butylthio)-1,2,5-thiadiazol-4-yl)-1-azabicyclo(2.2.2)octane LY 297802 LY297802 vedaclidine |
| PubChem Compound | 9889093 |
| Last Modified | Dec 23 2021 |
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